Cas no 1804963-61-8 (2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine)

• Product Name: 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine
• CAS No: 1804963-61-8
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4851817
• Update Time: 2025-07-19

2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine

• Inchi： 1S/C8H8F3NO2/c1-13-5-3-4(9)8(14-2)12-6(5)7(10)11/h3,7H,1-2H3
• InChI Key： QHVHJPSWMZFOPC-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C(=C1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4

Additional information on 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine

Introduction to 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine (CAS No. 1804963-61-8)

2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine, identified by the CAS number 1804963-61-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms and methoxy groups in its molecular structure imparts unique electronic and steric properties, which can be leveraged to modulate its pharmacokinetic and pharmacodynamic profiles.

The structural features of 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine make it an attractive candidate for further exploration in drug discovery. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the dimethoxy and fluoropyridine moieties contribute to its solubility and bioavailability. These characteristics have positioned this compound as a promising intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing fluorinated pyridines as pharmacophores due to their versatility and efficacy. Studies have demonstrated that such derivatives can exhibit inhibitory activity against enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, recent publications have highlighted the potential of fluorinated pyridines in inhibiting kinases and proteases that play critical roles in tumor progression. The compound 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine has been investigated as a lead molecule in several preclinical studies, showing promise in modulating pathways associated with oncogenesis and inflammation.

The synthesis of 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired fluorinated pyridine core. The introduction of fluorine atoms at specific positions in the molecule is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound.

One of the key advantages of using 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine as a building block for drug development is its ability to be functionalized at multiple sites. This flexibility allows chemists to tailor the molecular structure to optimize pharmacological properties such as potency, selectivity, and pharmacokinetics. For example, modifications at the difluoromethyl, dimethoxy, or fluoropyridine positions can significantly alter the compound's interaction with biological targets. Such structural diversification is essential for identifying compounds that exhibit minimal off-target effects while maintaining strong therapeutic activity.

Preclinical studies have begun to uncover the mechanistic basis by which 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine exerts its biological effects. Initial research suggests that this compound may interact with enzymes involved in signal transduction pathways that are dysregulated in diseases such as cancer and autoimmune disorders. The fluorinated pyridine moiety has been shown to enhance binding affinity through favorable interactions with hydrogen bond donors and acceptors on the target protein. Additionally, the electron-withdrawing nature of the difluoromethyl group can modulate ligand-receptor interactions, leading to increased efficacy.

The pharmaceutical industry has recognized the potential of fluorinated pyridines as key structural elements in drug design. As a result, companies specializing in medicinal chemistry are investing heavily in developing libraries of fluorinated heterocycles for screening against various disease targets. The demand for high-quality intermediates like 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine has led to improvements in synthetic methodologies aimed at producing these compounds with greater efficiency and cost-effectiveness.

In conclusion, 2-(Difluoromethyl)-3,6-dimethoxy-5-fluoropyridine (CAS No. 1804963-61-8) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities associated with fluorinated pyridines, compounds like this one are poised to play a crucial role in future drug development efforts.